Cas no 2877705-54-7 (1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-[4-(trifluoromethyl)phenyl]piperazine)

• Product Name: 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-[4-(trifluoromethyl)phenyl]piperazine
• CAS No: 2877705-54-7
• MF: C₁₇H₂₀F₃N₃O
• MW: 339.355414390564
• CID: 5309631
• PubChem ID: 165432259
• Update Time: 2025-05-20

1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-[4-(trifluoromethyl)phenyl]piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS040883652
• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-[4-(trifluoromethyl)phenyl]piperazine
• F6809-3022
• 2877705-54-7
• 1-[(3,5-Dimethyl-4-isoxazolyl)methyl]-4-[4-(trifluoromethyl)phenyl]piperazine

• Inchi： 1S/C17H20F3N3O/c1-12-16(13(2)24-21-12)11-22-7-9-23(10-8-22)15-5-3-14(4-6-15)17(18,19)20/h3-6H,7-11H2,1-2H3
• InChI Key： PTJFWMCTWUPYJE-UHFFFAOYSA-N
• SMILES： N1(CC2=C(C)ON=C2C)CCN(C2=CC=C(C(F)(F)F)C=C2)CC1

Computed Properties

• Exact Mass: 339.15584676g/mol
• Monoisotopic Mass: 339.15584676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 433.8±45.0 °C(Predicted)
• pka: 6.08±0.10(Predicted)

Additional information on 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-[4-(trifluoromethyl)phenyl]piperazine

Introduction to 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-[4-(trifluoromethyl)phenyl]piperazine (CAS No: 2877705-54-7)

1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-[4-(trifluoromethyl)phenyl]piperazine is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, identified by its CAS number 2877705-54-7, belongs to a class of molecules that are being extensively studied for their potential applications in drug development. The structural features of this molecule, particularly the presence of both dimethyl-1,2-oxazol-4-yl and trifluoromethyl phenyl groups, contribute to its distinctive chemical properties and biological activities.

The dimethyl-1,2-oxazol-4-yl moiety is a heterocyclic ring system that is known for its stability and ability to interact with various biological targets. This structural unit has been incorporated into numerous pharmacophores due to its favorable pharmacokinetic properties and its role in modulating receptor binding. In contrast, the trifluoromethyl group is a common substituent in drug molecules that enhances metabolic stability and binding affinity. The combination of these two groups in 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-[4-(trifluoromethyl)phenyl]piperazine suggests a molecule with potential therapeutic benefits.

In recent years, there has been a growing interest in the development of novel piperazine derivatives for their potential applications in treating various neurological and psychiatric disorders. Piperazine-based compounds are known for their ability to interact with serotonin and dopamine receptors, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and schizophrenia. The specific arrangement of functional groups in 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-[4-(trifluoromethyl)phenyl]piperazine may confer unique properties that make it an attractive candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the dimethyl-1,2-oxazol-4-yl group typically involves cyclization reactions followed by alkylation steps to attach the piperazine ring. The subsequent introduction of the trifluoromethyl group can be achieved through halogenation followed by metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the complexity involved in producing such a molecule and underscore the importance of advanced chemical techniques in pharmaceutical research.

The biological activity of 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-4-[4-(trifluoromethyl)phenyl]piperazine has been explored in several preclinical studies. These studies have shown that the compound exhibits moderate affinity for serotonin receptors, particularly SERT (serotonin transporter), which is a key target for antidepressant drugs. Additionally, preliminary data suggest that the presence of the trifluoromethyl group may enhance its binding affinity and metabolic stability. These findings make it an intriguing candidate for further development as a potential therapeutic agent.

The structural features of this compound also make it a valuable tool for studying receptor interactions and drug design principles. The combination of the dimethyl-1,2-oxazol-4-yl and trifluoromethyl phenyl groups provides a scaffold that can be modified to explore different biological activities. This flexibility allows researchers to fine-tune the properties of the molecule to optimize its therapeutic potential. Furthermore, the use of computational methods such as molecular docking and simulations can help predict how this compound interacts with biological targets at the molecular level.

In conclusion, 1-[(3,5-dimethyl--1,,2--oxazol--4--yl)methyl]-[4-[(trifluoromethyl))phenyl]piperazine (CAS No: 2877705-54--7)
is a promising compound with significant potential in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it an attractive candidate for further investigation into treating neurological and psychiatric disorders. As research continues to uncover new applications for this class of compounds,
the development of novel derivatives like this one will likely play a crucial role in advancing therapeutic strategies.